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Introduction

L-Arabitol is a five-carbon sugar alcohol that has garnered significant interest in clinical and
research settings. In humans, endogenous levels of L-arabitol are typically low; however,
elevated concentrations in serum can be indicative of certain metabolic disorders or, more
commonly, invasive candidiasis, a serious fungal infection.[1] D-arabitol, a stereocisomer of L-
arabitol, is a well-established biomarker for infections caused by Candida species.[1] The
accurate quantification of L-arabitol in serum is crucial for diagnostic purposes and for
monitoring disease progression and therapeutic response. This document provides detailed
protocols for the quantification of L-arabitol in serum samples using gas chromatography-mass
spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS),
along with relevant metabolic context and quantitative data.

Metabolic Pathway of L-Arabitol

In fungi, L-arabitol is an intermediate in the pentose catabolic pathway, which is responsible
for the metabolism of five-carbon sugars like L-arabinose.[2][3] This pathway ultimately feeds
into the pentose phosphate pathway (PPP).[2][4] The initial step in the fungal metabolism of L-
arabinose is its reduction to L-arabitol.[3] In humans, L-arabitol is largely considered a
metabolic end-product, and its presence in significant amounts in serum is often of exogenous
or microbial origin.[1] L-arabitol can be formed by the reduction of L-arabinose or L-lyxose.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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